Cas no 88953-20-2 (Benzene, [(1-pentylundecyl)oxy]-)

• Product name: Benzene, [(1-pentylundecyl)oxy]-
• CAS No: 88953-20-2
• MF: C₂₂H₃₈O
• MW: 318.53652
• CID: 618521
• PubChem ID: 71320876

Benzene, [(1-pentylundecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-pentylundecyl)oxy]-
• hexadecan-6-yloxybenzene
• DTXSID30750748
• 88953-20-2
• [(Hexadecan-6-yl)oxy]benzene

• Inchi： InChI=1S/C22H38O/c1-3-5-7-8-9-10-11-14-18-21(17-13-6-4-2)23-22-19-15-12-16-20-22/h12,15-16,19-21H,3-11,13-14,17-18H2,1-2H3
• InChI Key： FQZCSUDTSHDXRX-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(CCCCC)OC1=CC=CC=C1

Computed Properties

• Exact Mass: 318.292265831g/mol
• Monoisotopic Mass: 318.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 9.2Ų